Cas no 1935375-33-9 ((4-ethyl-1,2,5-oxadiazol-3-yl)methanol)

• Product Name: (4-ethyl-1,2,5-oxadiazol-3-yl)methanol
• CAS No: 1935375-33-9
• MF: C₅H₈N₂O₂
• MW: 128.129220962524
• CID: 5211676
• PubChem ID: 130705381
• Update Time: 2025-05-24

(4-ethyl-1,2,5-oxadiazol-3-yl)methanol Chemical and Physical Properties

Names and Identifiers

• 1,2,5-Oxadiazole-3-methanol, 4-ethyl-
• (4-ethyl-1,2,5-oxadiazol-3-yl)methanol

• Inchi： 1S/C5H8N2O2/c1-2-4-5(3-8)7-9-6-4/h8H,2-3H2,1H3
• InChI Key： WMFTYDDHGNYDHV-UHFFFAOYSA-N
• SMILES： O1N=C(CC)C(CO)=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles Furazans

Additional information on (4-ethyl-1,2,5-oxadiazol-3-yl)methanol

Research Briefing on (4-ethyl-1,2,5-oxadiazol-3-yl)methanol (CAS: 1935375-33-9) in Chemical Biology and Pharmaceutical Applications

The compound (4-ethyl-1,2,5-oxadiazol-3-yl)methanol (CAS: 1935375-33-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the versatility of (4-ethyl-1,2,5-oxadiazol-3-yl)methanol as a key intermediate in the synthesis of novel heterocyclic compounds. Its oxadiazole core structure is known for its stability and ability to participate in various chemical reactions, making it a valuable building block in medicinal chemistry. Researchers have successfully utilized this compound in the development of potential inhibitors targeting enzymes such as kinases and proteases, which are critical in numerous disease pathways.

One of the most notable advancements involves the application of (4-ethyl-1,2,5-oxadiazol-3-yl)methanol in the design of small-molecule modulators for inflammatory and oncogenic signaling pathways. In vitro studies have demonstrated its efficacy in suppressing pro-inflammatory cytokines and inhibiting the proliferation of certain cancer cell lines. These findings suggest that derivatives of this compound could serve as promising candidates for anti-inflammatory and anticancer therapies.

Furthermore, the pharmacokinetic properties of (4-ethyl-1,2,5-oxadiazol-3-yl)methanol have been investigated in preclinical models. The compound exhibits favorable absorption and distribution profiles, with moderate metabolic stability. However, further optimization is required to enhance its bioavailability and reduce potential off-target effects. Recent efforts have focused on structural modifications to improve its drug-like properties while retaining its biological activity.

In addition to its therapeutic potential, (4-ethyl-1,2,5-oxadiazol-3-yl)methanol has also been explored as a tool compound in chemical biology. Its ability to selectively label proteins and other biomolecules has enabled researchers to study protein-protein interactions and cellular processes with high precision. This application underscores the compound's utility beyond traditional drug discovery, highlighting its role in advancing fundamental biological research.

Despite these promising developments, challenges remain in the clinical translation of (4-ethyl-1,2,5-oxadiazol-3-yl)methanol-based therapeutics. Issues such as scalability of synthesis, toxicity profiles, and specificity of action need to be addressed in future studies. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, (4-ethyl-1,2,5-oxadiazol-3-yl)methanol (CAS: 1935375-33-9) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its diverse applications, ranging from drug development to chemical probes, underscore its significance in advancing both therapeutic and basic science. Continued research and innovation will be crucial to unlocking its full potential and translating these findings into clinically relevant solutions.